Cas no 59847-19-7 (Hexanoic acid, 6-(diphenylphosphino)-)
59847-19-7 structure
Product Name:Hexanoic acid, 6-(diphenylphosphino)-
CAS No:59847-19-7
MF:C18H21O2P
MW:300.331906080246
CID:337135
PubChem ID:20679686
Update Time:2025-04-19
Hexanoic acid, 6-(diphenylphosphino)- Chemical and Physical Properties
Names and Identifiers
-
- Hexanoic acid, 6-(diphenylphosphino)-
- 6-diphenylphosphanylhexanoic acid
- 59847-19-7
- 6-(Diphenylphosphino)hexanoic acid
- DTXSID90609364
- 6-(DIPHENYLPHOSPHANYL)HEXANOIC ACID
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- Inchi: 1S/C18H21O2P/c19-18(20)14-8-3-9-15-21(16-10-4-1-5-11-16)17-12-6-2-7-13-17/h1-2,4-7,10-13H,3,8-9,14-15H2,(H,19,20)
- InChI Key: DCNCQTXEEAAZBS-UHFFFAOYSA-N
- SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)CCCCCC(=O)O
Computed Properties
- Exact Mass: 300.12803
- Monoisotopic Mass: 300.12791691g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 8
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
Hexanoic acid, 6-(diphenylphosphino)- Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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